molecular formula C9H10BrN B2471880 4-Bromo-3-cyclopropylaniline CAS No. 1353855-93-2

4-Bromo-3-cyclopropylaniline

Cat. No. B2471880
CAS RN: 1353855-93-2
M. Wt: 212.09
InChI Key: UVDWSNIVPGNZFL-UHFFFAOYSA-N
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Description

4-Bromo-3-cyclopropylaniline is an organic compound with the molecular weight of 212.09 . It is a powder at room temperature .


Molecular Structure Analysis

The molecular structure of 4-Bromo-3-cyclopropylaniline has been optimized using quantum chemical calculations . The InChI code for this compound is 1S/C9H10BrN/c10-7-1-3-8(4-2-7)11-9-5-6-9/h1-4,9,11H,5-6H2 .


Chemical Reactions Analysis

N-Cyclopropylanilines have been shown to undergo spontaneous, irreversible cyclopropyl ring-opening after an initial single-electron oxidation . This suggests that 4-Bromo-3-cyclopropylaniline may undergo similar reactions.


Physical And Chemical Properties Analysis

4-Bromo-3-cyclopropylaniline is a powder at room temperature . It has a molecular weight of 212.09 . The compound’s InChI code is 1S/C9H10BrN/c10-7-1-3-8(4-2-7)11-9-5-6-9/h1-4,9,11H,5-6H2 .

Scientific Research Applications

Photosensitization Studies

4-Bromo-3-cyclopropylaniline: has been employed as a probe in photosensitization studies. Specifically, it helps investigate the oxidative properties of triplet-state photosensitizers (3sens*) in aqueous solutions. Anilines, including this compound, are susceptible to single-electron oxidation by excited triplet-state photosensitizers. However, steady-state experiments tend to underestimate their oxidation rates due to radical cation quenching by antioxidant moieties present in dissolved organic matter (DOM). The unique feature of 4-Bromo-3-cyclopropylaniline is its spontaneous, irreversible cyclopropyl ring-opening after initial single-electron oxidation, making it an excellent candidate for probing these oxidative processes .

Suzuki–Miyaura Coupling Reagents

Organoboron compounds play a crucial role in Suzuki–Miyaura (SM) cross-coupling reactions, which are widely used for carbon–carbon bond formation. 4-Bromo-3-cyclopropylaniline serves as a valuable boron reagent in SM coupling. Its stability, mild reaction conditions, and functional group tolerance make it an attractive choice. Researchers have tailored its properties for specific SM coupling conditions, allowing efficient construction of complex organic molecules .

Pharmaceutical Testing

In pharmaceutical research, 4-Bromo-3-cyclopropylaniline serves as a reference standard for accurate results. Its high quality and well-defined structure make it useful for testing and validation purposes .

Safety and Hazards

4-Bromo-3-cyclopropylaniline is considered hazardous. It is harmful if swallowed, toxic in contact with skin or if inhaled, and may cause damage to organs through prolonged or repeated exposure . It is also very toxic to aquatic life with long-lasting effects .

properties

IUPAC Name

4-bromo-3-cyclopropylaniline
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H10BrN/c10-9-4-3-7(11)5-8(9)6-1-2-6/h3-6H,1-2,11H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UVDWSNIVPGNZFL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1C2=C(C=CC(=C2)N)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H10BrN
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

212.09 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Bromo-3-cyclopropylaniline

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